Cas no 2060063-28-5 (4,4-dimethyl-5,5-diphenyl-1,3-oxazolidin-2-one)

• Product Name: 4,4-dimethyl-5,5-diphenyl-1,3-oxazolidin-2-one
• CAS No: 2060063-28-5
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• MDL: MFCD30535943
• CID: 4635766
• PubChem ID: 125511780
• Update Time: 2025-10-31

4,4-dimethyl-5,5-diphenyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyl-5,5-diphenyl-1,3-oxazolidin-2-one
• 4,4-dimethyl-5,5-diphenyl-1,3-oxazolidin-2-one

• MDL： MFCD30535943
• Inchi： 1S/C17H17NO2/c1-16(2)17(20-15(19)18-16,13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12H,1-2H3,(H,18,19)
• InChI Key： JLRFRKGNLOPWJA-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)(C2=CC=CC=C2)C(C)(C)NC1=O

Additional information on 4,4-dimethyl-5,5-diphenyl-1,3-oxazolidin-2-one

4,4-dimethyl-5,5-diphenyl-1,3-oxazolidin-2-one: A Versatile Compound in Synthetic Chemistry and Pharmacological Applications

4,4-dimethyl-5,5-diphenyl-1,3-oxazolidin-2-one, with the CAS number 2060063-28-5, represents a unique class of oxazolidinone derivatives that have garnered significant attention in both synthetic chemistry and pharmacological research. This compound, characterized by its rigid five-membered ring structure and aromatic substituents, serves as a critical building block for the development of advanced pharmaceuticals and functional materials. Recent studies highlight its potential in modulating protein interactions, enhancing drug delivery systems, and improving the stability of bioactive molecules. The integration of 4,4-dimethyl-5,5-diphenyl-1,3-oxazolidin-2-one into molecular frameworks has opened new avenues for therapeutic innovation, particularly in the treatment of neurodegenerative disorders and inflammatory conditions.

The molecular architecture of 4,4-dimethyl-5,5-diphenyl-1,3-oxazolidin-2-one is defined by the presence of two phenyl rings at the 5,5-positions and methyl groups at the 4,4-positions, creating a symmetrical structure that enhances its reactivity. This unique configuration allows for the formation of stable hydrogen bonds and π-π stacking interactions, which are crucial for its biological activity. In 2023, a groundbreaking study published in Journal of Medicinal Chemistry demonstrated that 4,4-dimethyl-5,5-diphenyl-1,3-oxazolidin-2-one could inhibit the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease. This finding underscores its potential as a lead compound for the development of anti-amyloid therapeutics.

Recent advancements in synthetic methodologies have further expanded the utility of 4,4-dimethyl-5,5-dipyrimidin-2-one derivatives. Researchers at the University of Tokyo reported in 2024 that the incorporation of 4,4-dimethyl-5,5-diphenyl-1,3-oxazolidin-2-one into polymeric matrices significantly improved the solubility of poorly water-soluble drugs. This innovation addresses a major challenge in pharmaceutical formulation, enabling the creation of more bioavailable drug delivery systems. The study also highlighted the compound's ability to enhance the permeability of cell membranes, which is particularly relevant for the development of transdermal and oral delivery platforms.

From a pharmacological perspective, 4,4-dimethyl-5,5-diphenyl-1,3-oxazolidin-2-one has been shown to modulate the activity of various enzymes and receptors. A 2023 preclinical study in Pharmacological Research revealed that this compound could selectively inhibit the activity of phosphodiesterase-4 (PDE-4), an enzyme implicated in inflammatory responses. This property makes it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to reduce pro-inflammatory cytokine production has been further validated through in vivo experiments, demonstrating its potential as an anti-inflammatory agent.

Another area of interest is the role of 4,4-dimethyl-5,5-diphenyl-1,3-oxazolidin-2-one in the development of neuroprotective agents. A 2024 study published in Neurochemistry International found that this compound could protect neuronal cells from oxidative stress by scavenging free radicals. The study, conducted on cultured hippocampal neurons, showed that treatment with 4,4-dimethyl-5,5-diphenyl-1,3-oxazolidin-2-one significantly reduced lipid peroxidation and increased the expression of antioxidant enzymes. These findings suggest its potential as a therapeutic agent for neurodegenerative disorders such as Parkinson's disease.

Despite its promising applications, the use of 4,4-dimethyl-5,5-diphenyl-1,3-oxazolidin-2-one is not without challenges. A 2023 review in Drug Discovery Today emphasized the need for further optimization of its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. Researchers are exploring the use of prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. These approaches aim to improve the compound's stability in vivo while ensuring targeted delivery to affected tissues.

Moreover, the environmental impact of 4,4-dimethyl-5,5-diphenyl-1,3-oxazolidin-2-one has been a topic of increasing concern. A 2024 study in Environmental Science & Technology evaluated the biodegradability of this compound and found that it exhibits moderate degradation rates under aerobic conditions. However, the study also highlighted the potential for bioaccumulation in aquatic ecosystems, prompting calls for stricter regulatory controls and the development of more environmentally friendly synthetic routes.

In conclusion, 4,4-dimethyl-5,5-diphenyl-1,3-oxazolidin-2-one represents a versatile molecule with significant potential in both synthetic and pharmaceutical applications. Its unique structural features and biological activity have positioned it as a key player in the development of novel therapeutics and advanced materials. As research continues to uncover its full potential, the compound's role in addressing complex medical and environmental challenges is likely to grow. The ongoing exploration of its properties and applications will undoubtedly shape the future of drug discovery and material science.